molecular formula C8H11NO B8668574 (5-Ethylpyridin-3-yl)methanol

(5-Ethylpyridin-3-yl)methanol

Cat. No.: B8668574
M. Wt: 137.18 g/mol
InChI Key: MMENKAHJBZNPFM-UHFFFAOYSA-N
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Description

(5-Ethylpyridin-3-yl)methanol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO

Molecular Weight

137.18 g/mol

IUPAC Name

(5-ethylpyridin-3-yl)methanol

InChI

InChI=1S/C8H11NO/c1-2-7-3-8(6-10)5-9-4-7/h3-5,10H,2,6H2,1H3

InChI Key

MMENKAHJBZNPFM-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CN=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of LAH (1.92 g, 50.85 mmol) in anhydrous THF 40 mL at 0° C. was added dropwise a solution of methyl 5-ethylpyridine-3-carboxylate (4.20 g, 25.42 mmol) in THF (50 mL). After stirring for 1 hour, the reaction mixture was slowly quenched with 15% NaOH and then diluted with water. Ethyl acetate was added, the reaction mixture was stirred for 10 minutes, and the precipitate was filtered off. The solid was washed with ethyl acetate (3×100 mL). The filtrate was dried over anhydrous sodium sulfate, filtered, and evaporated to provide (5-ethylpyridin-3-yl)methanol as a thick oil (3.31 g, 95% yield), which was used in the next step without any further purification; M+ 137.18.
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1.92 g
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40 mL
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4.2 g
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50 mL
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solvent
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